N-(4-fluoro-2-methylphenyl)-1-methyl-1H-pyrazole-5-carboxamide

• IUPAC Name: N-(4-fluoro-2-methylphenyl)-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C12H12FN3O/c1-8-7-9(13)3-4-10(8)15-12(17)11-5-6-14-16(11)2/h3-7H,1-2H3,(H,15,17)
• InChI Key: OIEYXXUOJQVPRG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)NC(=O)C2=CC=NN2C
• Molecular Formula: C12H12FN3O
• Molecular Weight: 233.24 g/mol

Description

N-(4-fluoro-2-methylphenyl)-1-methyl-1H-pyrazole-5-carboxamide, also known as FMPC, is a chemical compound that has gained attention in the scientific research community due to its potential applications in various fields.

Scientific Research Applications

N-(4-fluoro-2-methylphenyl)-1-methyl-1H-pyrazole-5-carboxamide has been studied for its potential applications in various fields, including neuroscience, cancer research, and drug development. In neuroscience, this compound has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases. In cancer research, this compound has been evaluated for its ability to inhibit the growth of cancer cells and may be a promising candidate for the development of new anticancer drugs. Additionally, this compound has been studied as a potential treatment for inflammatory diseases, such as arthritis and colitis.

Mechanism of Action

The mechanism of action of N-(4-fluoro-2-methylphenyl)-1-methyl-1H-pyrazole-5-carboxamide is not fully understood, but it is thought to work by inhibiting the activity of certain enzymes and signaling pathways in cells. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory molecules. By inhibiting COX-2, this compound may help to reduce inflammation and pain. This compound has also been shown to inhibit the activity of protein kinase C (PKC), an enzyme that is involved in cell signaling and regulation. By inhibiting PKC, this compound may help to prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth and proliferation of cancer cells, reduce inflammation, and protect neurons from damage. In vivo studies have shown that this compound can reduce the severity of symptoms in animal models of arthritis and colitis. Additionally, this compound has been shown to have low toxicity and is well-tolerated in animal studies.

Advantages and Limitations for Lab Experiments

N-(4-fluoro-2-methylphenyl)-1-methyl-1H-pyrazole-5-carboxamide has several advantages for use in lab experiments. It is relatively easy to synthesize, has low toxicity, and is well-tolerated in animal studies. Additionally, this compound has been shown to have a variety of potential applications in various fields, making it a versatile compound for research. However, there are also limitations to the use of this compound in lab experiments. Its mechanism of action is not fully understood, and more research is needed to determine its efficacy in humans. Additionally, the cost of synthesizing this compound may be prohibitive for some researchers.

Future Directions

There are several future directions for research on N-(4-fluoro-2-methylphenyl)-1-methyl-1H-pyrazole-5-carboxamide. One area of interest is the development of this compound as a potential treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, this compound may have applications in the treatment of other inflammatory diseases, such as multiple sclerosis and asthma. Another area of interest is the development of this compound as a potential anticancer agent, either alone or in combination with other drugs. Further research is also needed to determine the optimal dosage and administration of this compound for different applications.

Synthesis Methods

The synthesis of N-(4-fluoro-2-methylphenyl)-1-methyl-1H-pyrazole-5-carboxamide involves several steps, including the reaction between 4-fluoro-2-methylbenzoic acid and thionyl chloride to form 4-fluoro-2-methylbenzoyl chloride. This intermediate compound is then reacted with 1-methyl-1H-pyrazole-5-carboxamide to produce this compound. The synthesis method has been optimized to improve the yield and purity of this compound, making it a viable option for large-scale production.